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Compound of Interest

Compound Name: (3-Amino-5-chlorophenyl)methanol

Cat. No.: B591642

Technical Guide on the Safe Handling of (3-
Amino-5-chlorophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive, verified Safety Data Sheet (SDS) for (3-Amino-5-
chlorophenyl)methanol (CAS No. 79944-63-1) was not publicly available at the time of this
document's creation. The following information is a synthesis of best practices for handling
structurally related compounds, namely aromatic amines and chlorinated aromatic compounds.
It is imperative to supplement this guide with a substance-specific risk assessment and, if
obtainable, a manufacturer-provided SDS before commencing any work.

Introduction

(3-Amino-5-chlorophenyl)methanol is a chemical intermediate utilized in various research
and development applications, including pharmaceutical synthesis.[1][2] Its molecular structure,
incorporating an aromatic amine and a chlorinated phenyl ring, suggests a need for stringent
safety protocols due to the potential hazards associated with these functional groups. This
guide provides a detailed overview of the inferred hazards, recommended handling
procedures, and emergency protocols to ensure the safety of laboratory personnel.

Inferred Hazard Assessment
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Based on its chemical structure, (3-Amino-5-chlorophenyl)methanol should be handled as a
potentially hazardous substance. Aromatic amines are a class of compounds known for their
potential toxicity, including carcinogenicity and mutagenicity.[1] Chlorinated organic compounds
can also pose significant health risks, including damage to the liver, kidneys, and central
nervous system.[3][4]

Potential Health Effects May Include:

» Skin and Eye Irritation: Direct contact may cause irritation or more severe damage.[3][5]

o Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system.
 Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[1]

o Chronic Effects: Prolonged or repeated exposure may lead to organ damage. Aromatic
amines are a class of chemicals that require careful handling due to potential long-term
health effects.[1]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of (3-Amino-5-
chlorophenyl)methanol, gathered from various chemical suppliers.

Property Value Source

CAS Number 79944-63-1 [2]

Molecular Formula C7HsCINO [2]

Molecular Weight 157.60 g/mol Sunway Pharm
Appearance Solid CymitQuimica

Purity Typically 295% Aichun Bio, CymitQuimica

Personal Protective Equipment (PPE)

A rigorous PPE protocol is mandatory when handling (3-Amino-5-chlorophenyl)methanol.
The following table outlines the minimum required PPE.
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Protection Type

Specific
Recommendations

Standard/Reference

Eye and Face

Chemical safety goggles with
side-shields or a full-face
shield.

OSHA 29 CFR 1910.133/EN
166

Skin Protection

Chemical-resistant lab coat or

apron.

General Laboratory Practice

Hand Protection

Impervious gloves (e.g., Nitrile
rubber). Inspect gloves before
use and dispose of them

properly after handling.

EN 374

Respiratory

Use in a well-ventilated area. If
dust or aerosols may be
generated, a NIOSH-approved

respirator is required.

General Laboratory Practice

Safe Handling and Storage Protocols

Adherence to systematic handling and storage procedures is crucial for minimizing exposure

risk.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for handling (3-Amino-5-

chlorophenyl)methanol from receipt to disposal.
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Receipt & Inspection
- Check container integrity
- Verify label

l

Secure Storage
- Cool, dry, well-ventilated area
- Tightly sealed container

Preparation

egin Work

Don Appropriate PPE
- Goggles, gloves, lab coat
- Respirator (if needed)

\

Chemical Handling
- Use in chemical fume hood
- Avoid dust/aerosol generation

\ 4

Weighing & Transfer
- Use smallest practical amount
- Keep containers closed

Handling

omplete Work

Decontamination
- Clean work surfaces
- Decontaminate equipment

Waste Disposal
- Collect in labeled hazardous waste container
- Follow institutional protocols

Doff PPE & Hygiene
- Remove and dispose of gloves
- Wash hands thoroughly

Post-Handling

Diagram 1: Safe Handling Workflow for (3-Amino-5-chlorophenyl)methanol
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Exposure Event Occurs

Route of Exposure?

Ingestion

Inhalation

| Eye Contact

/

| Skin Contact

/

Remove contaminated clothing. Rinse cautiously with water for at least 15 minutes. - - -
P - Move to fresh air. Do NOT induce vomiting.
Wash skin with soap and water Remove contact lenses if present and easy to do. If not breathing, give artificial respiration. Rinse mouth with water.
for at least 15 minutes. Continue rinsing.

ediate Medical Attentio

Diagram 2: Emergency Exposure Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(3-Amino-5-chlorophenyl)methanol safety data sheet
(SDS) and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591642#3-amino-5-chlorophenyl-methanol-safety-
data-sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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